Cas no 1374574-45-4 (5-Bromo-3-methylisobenzofuran-1(3H)-one)
1374574-45-4 structure
Product Name:5-Bromo-3-methylisobenzofuran-1(3H)-one
CAS No:1374574-45-4
MF:C9H7BrO2
MW:227.054682016373
CID:2124812
Update Time:2023-08-04
5-Bromo-3-methylisobenzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-methylisobenzofuran-1(3H)-one
- OJGJGJPSNZUSBK-UHFFFAOYSA-N
- 5-Bromo-3-methyl-2-benzofuran-1(3H)-one
- 5-Bromo-3-methylisobenzofuran-1(3H)-one
-
- Inchi： 1S/C9H7BrO2/c1-5-8-4-6(10)2-3-7(8)9(11)12-5/h2-5H,1H3
- InChI Key： OJGJGJPSNZUSBK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(=O)OC(C)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3
5-Bromo-3-methylisobenzofuran-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-100mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 100mg |
￥389.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-250mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 250mg |
￥521.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-500mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 500mg |
￥870.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-1g |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 1g |
￥1306.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-100.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 100.0mg |
￥389.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-250.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 250.0mg |
￥521.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-500.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 500.0mg |
￥870.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-1.0g |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 1.0g |
￥1306.0000 | 2025-04-12 |
5-Bromo-3-methylisobenzofuran-1(3H)-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
1374574-45-4 (5-Bromo-3-methylisobenzofuran-1(3H)-one) Related Products
- 3453-64-3(3-Methylphthalide)
- 60573-65-1(1(3H)-Isobenzofuranone, 6-bromo-3,3-diphenyl-)
- 3205-17-2((3S)-3-methyl-1(3H)-Isobenzofuranone)
- 25933-36-2(1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-)
- 439937-54-9(Methyl 5-bromo-2-ethylbenzoate)
- 90278-66-3(1(3H)-Isobenzofuranone, 3-(3-bromo-4-hydroxyphenyl)-)
- 194487-79-1(Methyl 4-Bromo-2-Ethylbenzoate)
- 1131587-83-1(Ethyl 5-bromo-2-ethylbenzoate)
- 1162262-43-2(6-bromo-3,4-dihydroisochromen-1-one)
- 746651-82-1(3-Bromo-2'-carboethoxybenzophenone)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
